Cas no 1498463-64-1 (3-(benzyloxy)propane-1-sulfonyl chloride)

• Product Name: 3-(benzyloxy)propane-1-sulfonyl chloride
• CAS No: 1498463-64-1
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• MDL: MFCD19669372
• CID: 4602459
• PubChem ID: 64182268
• Update Time: 2025-07-22

3-(benzyloxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)propane-1-sulfonyl chloride

• MDL： MFCD19669372
• Inchi： 1S/C10H13ClO3S/c11-15(12,13)8-4-7-14-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
• InChI Key： ICZKDAAHKLNTCA-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCOCC1=CC=CC=C1

Additional information on 3-(benzyloxy)propane-1-sulfonyl chloride

3-(Benzyloxy)propane-1-sulfonyl Chloride (CAS No. 1498463-64-1): A Versatile Building Block in Modern Medicinal Chemistry

3-(Benzyloxy)propane-1-sulfonyl chloride, identified by the CAS No. 1498463-64-1, is a specialized organosulfur compound with a unique structural framework that positions it as a critical intermediate in pharmaceutical and chemical research. Its molecular structure combines a benzyloxy group attached to a three-carbon chain, culminating in a sulfonyl chloride functional group. This configuration allows for high reactivity and selectivity in synthetic pathways, making it an attractive candidate for the development of novel drug molecules and advanced materials. The compound’s ability to participate in nucleophilic substitution reactions, particularly with amines or alcohols, enables the formation of sulfonamide or sulfonate ester linkages—key motifs in many bioactive compounds.

In recent years, the demand for sulfonyl chloride derivatives has surged due to their role in creating targeted therapeutics. For instance, studies published in the *Journal of Medicinal Chemistry* (2023) highlight the use of such compounds in designing selective inhibitors for kinases involved in cancer progression. The benzyloxy moiety in this molecule not only enhances solubility but also modulates metabolic stability, which is crucial for optimizing drug candidates during preclinical trials. Researchers have leveraged its structure to develop prodrug strategies, where the sulfonyl chloride acts as a temporary protecting group that is cleaved under physiological conditions to release active pharmaceutical agents.

The synthesis of CAS No. 1498463-64-1 typically involves the chlorosulfonation of glycerol derivatives or the reaction of 3-benzyloxypropanol with chlorosulfonic acid under controlled conditions. A 2022 publication from *Organic Process Research & Development* describes an improved catalytic method using metal-free conditions to achieve higher yields while minimizing byproduct formation. This advancement underscores the compound’s adaptability to green chemistry principles, aligning with industry trends toward sustainable synthesis routes.

Beyond traditional drug development, this compound has found applications in bioconjugation chemistry. The reactivity of its sulfonyl chloride end facilitates covalent attachment to biomolecules such as peptides or antibodies, enabling site-specific modifications required for therapeutic antibody-drug conjugates (ADCs). A notable example from *ACS Chemical Biology* (2024) demonstrates its use in creating ADCs with enhanced tumor-targeting efficiency and reduced off-target toxicity.

In material science, the integration of benzyloxy-functionalized sulfonyl chlorides into polymer architectures has been explored for their hydrophobic properties and ability to form cross-linked networks. These materials are being investigated for use in coatings and adhesives where controlled hydrolysis is necessary for performance tuning.

The compound’s utility extends to agrochemical research as well. Recent trials conducted at ETH Zurich (2025) reveal that incorporating similar structures into herbicide formulations improves soil degradation profiles while maintaining efficacy against resistant weed species.

A critical aspect of working with this compound lies in its compatibility with various synthetic protocols. Its moderate reactivity allows for selective transformations without compromising neighboring functional groups—a feature essential when constructing complex molecules like G protein-coupled receptor (GPCR) modulators studied at Harvard Medical School (2025).

In academic settings, this reagent has been instrumental in teaching advanced organic synthesis techniques. Its predictable reaction behavior makes it ideal for demonstrating sulfonamide coupling mechanisms during graduate-level courses on medicinal chemistry.

The compound’s role as a synthetic tool is further supported by its stability under storage conditions when properly protected from moisture and strong nucleophiles—a practical consideration emphasized by recent industrial guidelines from Merck & Co.’s research division (internal report Q3 2025).

Ongoing research at MIT’s Department of Chemistry explores novel uses of this scaffold as a photoresponsive linker in smart drug delivery systems. By attaching light-sensitive groups adjacent to the sulfonyl chloride moiety, scientists have demonstrated controlled release profiles under specific wavelengths.

In conclusion, CAS No. 1498463-64-1 represents more than just an intermediate; it embodies a platform technology that bridges fundamental chemical principles with cutting-edge applications across multiple disciplines including oncology research and nanomedicine development.